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Compound of Interest

Compound Name:
11,11-Dimethyl-5,11-

dihydroindeno[1,2-b]carbazole

Cat. No.: B593858 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Indenocarbazole derivatives have emerged as a highly promising class of organic materials

with significant potential to revolutionize the field of optoelectronics. Their rigid, planar

structures, and tunable electronic properties make them ideal candidates for a wide range of

applications, including Organic Light-Emitting Diodes (OLEDs), Organic Solar Cells (OSCs),

and Organic Field-Effect Transistors (OFETs). This in-depth technical guide explores the

synthesis, properties, and applications of indenocarbazoles in these key optoelectronic

technologies, providing a comprehensive resource for researchers and professionals in the

field.

Indenocarbazoles in Organic Light-Emitting Diodes
(OLEDs)
Indenocarbazole derivatives have demonstrated exceptional performance as both host and

emitter materials in OLEDs. Their high triplet energy levels and excellent charge transport

characteristics are key to achieving high efficiency and long operational lifetimes in

phosphorescent OLEDs (PhOLEDs).

Quantitative Performance Data
The following table summarizes the performance of various indenocarbazole-based OLEDs

reported in the literature.
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Efficiency
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Efficiency
(EQE) (%)
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(LT50)
(hours)

Emission
Color

Green

PhOLED

7,7-

dimethyl-5-

phenyl-2-

(9-phenyl-

9H-

carbazol-3-

yl)-5,7-

dihydro-

indeno[2,1-

b]carbazol

e (PCIC)

Host 66.3 - 1300 Green

Blue

Fluorescen

t OLED

1,6-DIC-

3,8-DIP
Emitter - 8.34 - Deep-Blue

Green

PhOLED

Bipolar

Host

Copolymer

s (PPIC-

co-PPDPT)

Host 40.71 11.19 - Green

Red

PhOLED
DMID-BP Host - 23.68 - Red

Green

PhOLED
BFCz-BP Host - 20.26 - Green

Note: '-' indicates data not reported in the cited sources.

Experimental Protocols
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Synthesis of 7,7-dimethyl-5-phenyl-2-(9-phenyl-9H-carbazol-3-yl)-5,7-dihydroindeno[2,1-

b]carbazole (PCIC):

This synthesis is achieved via a Suzuki-Miyaura cross-coupling reaction. A mixture of 2-bromo-

7,7-dimethyl-5-phenyl-5,7-dihydroindeno[2,1-b]carbazole, (9-phenyl-9H-carbazol-3-yl)boronic

acid, tetrakis(triphenylphosphine)palladium(0), and 2 M aqueous potassium carbonate solution

in a toluene/ethanol/water solvent system is heated under a nitrogen atmosphere. After cooling,

the product is extracted and purified by column chromatography.[1]

Fabrication of a Green Phosphorescent OLED:

A typical solution-processed green PhOLED is fabricated on a pre-cleaned indium tin oxide

(ITO) coated glass substrate. The layers are deposited sequentially by spin-coating. A common

device architecture is ITO / Hole Injection Layer (HIL) / Hole Transport Layer (HTL) / Emissive

Layer (EML) / Bipolar Exciton Blocking Layer (B-EBL) / Electron Transport Layer (ETL) /

Electron Injection Layer (EIL) / Cathode (e.g., Al).[1] The emissive layer consists of the

indenocarbazole host material doped with a phosphorescent green emitter, such as Ir(ppy)3.

Device Architecture and Workflow
The following diagrams illustrate a typical synthetic pathway for an indenocarbazole derivative

and the general architecture of an OLED device.
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Synthesis of an Indenocarbazole Derivative

Indenocarbazole Precursor

Suzuki Coupling

Boronic Acid Derivative

Indenocarbazole Product
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OLED Device Architecture
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Perovskite Solar Cell Fabrication Workflow

Substrate Cleaning

ETL Deposition

Perovskite Deposition

HTL Deposition (Indenocarbazole)

Electrode Deposition

Device Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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